7-benzyl-8-(butylthio)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-benzyl-8-butylsulfanyl-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C18H22N4O2S/c1-4-5-11-25-17-19-15-14(16(23)21(3)18(24)20(15)2)22(17)12-13-9-7-6-8-10-13/h6-10H,4-5,11-12H2,1-3H3
• InChI Key: UFSLVSSMCQNQPR-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=NC2=C(N1CC3=CC=CC=C3)C(=O)N(C(=O)N2C)C
• Molecular Formula: C18H22N4O2S
• Molecular Weight: 358.5 g/mol

Description

7-benzyl-8-(butylthio)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a synthetic compound that belongs to the class of purine analogues. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Receptor Affinity and Psychotropic Potential

A study focused on the design of new series of derivatives related to 7-benzyl-8-(butylthio)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione as potential ligands for serotonin (5-HT) receptors, which are significant for their roles in various neurological processes. The research aimed at discovering compounds with psychotropic activity by modifying the purine-2,6-dione structure to improve its affinity towards 5-HT1A, 5-HT2A, and 5-HT7 receptors. These modifications revealed compounds with promising anxiolytic and antidepressant properties, highlighting the therapeutic potential of 7-benzyl-8-(butylthio)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione derivatives in treating psychological disorders (Chłoń-Rzepa et al., 2013).

Structural Insights and Molecular Geometry

Another aspect of research on 7-benzyl-8-(butylthio)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione derivatives involves exploring their molecular geometry and structure. Detailed crystallographic studies have been conducted to understand the spatial arrangement and bonding patterns of these compounds, providing valuable information for drug design and development processes. These studies offer insights into the molecular frameworks that could influence the biological activities of the compounds (Karczmarzyk et al., 1995).

Novel Synthesis Routes and Chemical Modifications

Research has also focused on developing new synthetic routes and chemical modifications to enhance the biological activity and therapeutic potential of 7-benzyl-8-(butylthio)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione derivatives. These efforts aim to discover more potent and selective compounds for various therapeutic applications, including the treatment of neurodegenerative diseases, cancer, and viral infections. Innovations in synthetic chemistry allow for the creation of diverse libraries of compounds for pharmacological screening and optimization (Hesek & Rybár, 1994).

Pharmacological Evaluation and Therapeutic Potential

Extensive pharmacological evaluations have been performed to assess the therapeutic potential of 7-benzyl-8-(butylthio)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione derivatives. These studies explore the compounds' effects on various biological targets and processes, aiming to identify new treatments for a wide range of diseases. By understanding the pharmacodynamics and pharmacokinetics of these compounds, researchers can develop safer and more effective medications (Gobouri, 2020).